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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of high-

purity isopropyl mercaptan (also known as 2-propanethiol). It includes a summary of its

physical properties, detailed experimental protocols for their determination, and a logical

workflow for its synthesis and characterization.

Physicochemical Data Summary
Isopropyl mercaptan is a volatile, colorless liquid organosulfur compound with a characteristic

strong and repulsive odor.[1] The purity of the substance is a critical factor influencing its

physical properties; impurities can lead to a depression of the melting point and a broadening

of the boiling point range.[2][3][4] High-purity grades, often exceeding 99%, are available and

can be synthesized through various methods.[5][6]

The boiling and melting points of high-purity isopropyl mercaptan are summarized below. The

slight variations in reported values can be attributed to differences in experimental conditions,

such as atmospheric pressure, and residual impurities.

Table 1: Boiling and Melting Points of Isopropyl Mercaptan
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Physical Property Value (Temperature) Notes

Boiling Point 51 - 60 °C (124 - 140 °F)

The boiling point is often cited

as a range. Specific values

include 51°C[7][8], 52.5°C[9],

52.6°C at 1013 hPa[10], and

57-60°C.[1][10][11]

Melting Point
-130.5 to -131 °C (-202.9 to

-203.8 °F)

The melting point is

consistently reported at

approximately -131°C.[1][10]

[11][12] Values such as

-130.5°C[9][10] and

-130.7°C[13] are also

documented.

Experimental Protocols
Accurate determination of boiling and melting points is fundamental for substance identification

and purity assessment.[3][4]

This method is suitable for crystalline solids and relies on slowly heating a small sample in a

capillary tube.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Calibrated thermometer

Sample of high-purity isopropyl mercaptan (frozen)

Procedure:

Sample Preparation: Since isopropyl mercaptan is a liquid at room temperature, this

determination must be performed on a frozen sample using a cryo-stage or a cold-block
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melting point apparatus. A small amount of the liquid is introduced into a capillary tube and

then flash-frozen.

Loading the Capillary: The frozen sample should form a packed solid of 2-3 mm in height at

the bottom of the sealed capillary tube.[14]

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.[3] The thermometer should be positioned to accurately measure the temperature

of the block.

Heating: Heat the sample rapidly to about 15-20°C below the expected melting point. Then,

decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[3]

Observation and Measurement: Record the temperature at which the first droplet of liquid

appears (T1) and the temperature at which the entire solid sample has turned into a clear

liquid (T2).[4] The melting point range is reported as T1-T2. For a high-purity compound, this

range should be narrow (0.5-1.0°C).[2][4]

This micro-method is efficient for determining the boiling point of small quantities of liquid.[15]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil)

Small-diameter test tube (Durham tube)

Capillary tube (sealed at one end)

Calibrated thermometer

Bunsen burner or other heat source

Procedure:

Sample Preparation: Add approximately 0.5 mL of isopropyl mercaptan to the small test tube.

[15]
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Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in

the liquid and the sealed end protruding above the surface.[15]

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample

is level with the thermometer's bulb.

Heating: Insert the assembly into the Thiele tube, which is filled with oil to just above the

side-arm.[15] Begin to gently heat the side-arm of the Thiele tube.[15] The shape of the tube

promotes convection currents, ensuring uniform heating.

Observation: As the liquid heats, the air trapped in the capillary tube will expand and exit as

bubbles. Continue heating until a continuous and vigorous stream of bubbles emerges from

the capillary tip.[15] This indicates the vapor pressure of the liquid has surpassed the

external pressure.

Measurement: Remove the heat source. The liquid will begin to cool. The boiling point is the

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.

[15] This occurs when the external pressure equals the vapor pressure of the liquid.

Visualization of Workflow
The following diagram illustrates a typical workflow for the synthesis and physicochemical

characterization of high-purity isopropyl mercaptan.
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Caption: Workflow for Isopropyl Mercaptan Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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